2-Acetylthiomethyl-3-phenyl-propionyl chloride

• CAS RN: 65444-05-5
• Molecular Formula: C12H13ClO2S
• Molecular Weight: 256.75 g/mol
• IUPAC Name: S-(2-benzyl-3-chloro-3-oxopropyl) ethanethioate
• InChI: InChI=1S/C12H13ClO2S/c1-9(14)16-8-11(12(13)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
• InChI Key: SYIWWWZVQZBRJE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCC(CC1=CC=CC=C1)C(=O)Cl

Description

2-Acetylthiomethyl-3-phenyl-propionyl chloride is a useful research compound. Its molecular formula is C12H13ClO2S and its molecular weight is 256.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2.0 g (8.40 mmol) of (R)-2-acetylthiomethyl-3-phenylpropanoic acid (Ia R) (Example 1, stage e) are placed in a round-bottomed flask. The flask is cooled by an ice-water bath and 1.2 g (10.08 mmol) of thionyl chloride are added dropwise. The mixture is stirred overnight to room temperature.

Synthesis routes and methods II

Procedure details

(S)-2-Acetylthiomethyl-3-phenylpropanoic acid (Ia S) (Example 2, stage e) is treated with thionyl chloride according to the same procedure as that described in Example 3, stage f.

Synthesis routes and methods III

Procedure details

Dissolve 10 g (42 mmole) of 2-acetylthiomethyl-3-phenyl propionic acid and 10 g (84 mmole) of thionyl chloride in 50 ml of toluene. Stir for 10 hrs. under nitrogen and concentrate in vacuo. Dissolve the residue in 50 ml of toluene and again concentrate in vacuo. Repeat this step five times to obtain the product as a light brown oil.